Cas no 873588-42-2 (1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole
• CAS No: 873588-42-2
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 5438034
• Update Time: 2025-10-30

1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyl-4-methoxyphenyl)sulfonyl-2,3-dihydroindole
• 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole

• Inchi： 1S/C17H19NO3S/c1-3-13-12-15(8-9-17(13)21-2)22(19,20)18-11-10-14-6-4-5-7-16(14)18/h4-9,12H,3,10-11H2,1-2H3
• InChI Key： AZCSYUYNCNVJFQ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C(CC)=C2)(=O)=O)C2=C(C=CC=C2)CC1

Additional information on 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole

Introduction to 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole (CAS No. 873588-42-2) and Its Emerging Applications in Chemical Biology

The compound 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole (CAS No. 873588-42-2) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural framework, featuring a sulfonyl group attached to an indole core, has garnered attention due to its versatile biological activities and synthetic adaptability. This introduction delves into the compound's chemical properties, recent advancements in its application, and its role in addressing contemporary challenges in medicinal chemistry.

The molecular structure of 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole is characterized by a benzene ring substituted with an ethyl group at the 3-position and a methoxy group at the 4-position, linked to an indole scaffold via a sulfonyl moiety. This configuration imparts distinct electronic and steric properties that make it an attractive scaffold for designing bioactive molecules. The sulfonyl group not only enhances solubility but also serves as a versatile handle for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological profiles.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Indole scaffolds are prevalent in natural products and have been extensively explored for their potential as pharmaceuticals. Among these derivatives, 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole has emerged as a promising candidate for further investigation. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both the sulfonyl and indole moieties provides multiple points for functionalization, allowing chemists to explore diverse structural modifications. This flexibility has been exploited in several synthetic strategies aimed at generating novel analogs with enhanced potency and selectivity. For instance, recent studies have demonstrated its utility in the preparation of kinase inhibitors, where the indole core serves as a hinge-binding motif, while the sulfonyl group modulates interactions with the target protein.

Recent research has highlighted the compound's significance in addressing key challenges in drug discovery. The growing resistance to existing therapeutics has necessitated the development of new molecules with unique mechanisms of action. 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole has shown promise in this context by exhibiting inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. Its ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

The synthesis of this compound has also been optimized to improve yield and scalability, ensuring that it remains accessible for both academic and industrial applications. Advances in synthetic methodologies have enabled the efficient preparation of 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole, making it a viable starting point for large-scale screenings and lead optimization campaigns. These advancements underscore the compound's importance as a building block in modern drug discovery pipelines.

Furthermore, computational studies have played a crucial role in understanding the interactions between 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole and its biological targets. Molecular docking simulations have provided insights into how this compound binds to enzymes and receptors at the atomic level. These insights have guided medicinal chemists in designing analogs with improved binding affinities and reduced toxicity profiles. The integration of computational tools with experimental data has accelerated the discovery process significantly.

The compound's potential extends beyond its use as an intermediate or lead molecule; it also serves as a valuable tool for mechanistic studies. By investigating how 1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole interacts with biological systems, researchers can gain deeper insights into disease mechanisms and develop more effective therapeutic strategies. This underscores its importance not only as a chemical entity but also as a scientific probe.

In conclusion,1-(3-ethyl-4-methoxybenzenesulfonyl)-2,3-dihydro-1H-indole (CAS No. 873588-42-2) represents a significant advancement in chemical biology and drug discovery. Its unique structural features, coupled with its broad range of biological activities, make it a versatile tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.